Cas no 2110223-40-8 (({6-azaspiro3.4octan-8-yl}methyl)(propan-2-yl)amine)

• Product Name: ({6-azaspiro3.4octan-8-yl}methyl)(propan-2-yl)amine
• CAS No: 2110223-40-8
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 5609167
• PubChem ID: 165488419
• Update Time: 2025-06-11

({6-azaspiro3.4octan-8-yl}methyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-840378
• 2110223-40-8
• ({6-azaspiro[3.4]octan-8-yl}methyl)(propan-2-yl)amine
• ({6-azaspiro3.4octan-8-yl}methyl)(propan-2-yl)amine

• Inchi： 1S/C11H22N2/c1-9(2)13-7-10-6-12-8-11(10)4-3-5-11/h9-10,12-13H,3-8H2,1-2H3
• InChI Key： MQHLHDVXKREZHH-UHFFFAOYSA-N
• SMILES： N1CC(CNC(C)C)C2(C1)CCC2

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.1Ų

Additional information on ({6-azaspiro3.4octan-8-yl}methyl)(propan-2-yl)amine

Comprehensive Overview of 2110223-40-8 and ({6-azaspiro[3.4]octan-8-yl}methyl)(propan-2-yl)amine: Structure, Applications, and Research Insights

The compound with CAS No. 2110223-40-8, chemically designated as ({6-azaspiro[3.4]octan-8-yl}methyl)(propan-2-yl)amine, represents a structurally unique spirocyclic amine derivative. Its molecular framework combines a 6-azaspiro[3.4]octane core with a propan-2-yl (isopropyl) substituent, offering intriguing physicochemical properties. This compound has garnered attention in pharmaceutical and materials science research due to its potential as a bioactive scaffold or ligand precursor. The spirocyclic architecture enhances conformational rigidity, a feature increasingly sought after in drug discovery for targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors.

Recent studies highlight the growing demand for spirocyclic compounds in medicinal chemistry, driven by their ability to improve drug selectivity and metabolic stability. The 2110223-40-8 derivative aligns with this trend, as its azaspiro[3.4]octane moiety may modulate blood-brain barrier permeability—a hot topic in neurotherapeutic development. Researchers are exploring its utility in central nervous system (CNS) drug candidates, particularly for conditions like neurodegenerative diseases and chronic pain, where precise molecular targeting is critical.

From a synthetic perspective, ({6-azaspiro[3.4]octan-8-yl}methyl)(propan-2-yl)amine exemplifies advancements in green chemistry. Its preparation often involves catalytic reductive amination or spirocyclization techniques, reflecting industry shifts toward atom-economical processes. These methods resonate with the broader push for sustainable synthesis, a frequently searched topic among chemists optimizing API (active pharmaceutical ingredient) production. The compound’s isopropylamine segment further enhances its versatility, enabling derivatization for structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, 2110223-40-8 has potential applications in agrochemicals and functional materials. Its spirocyclic nitrogen center could serve as a chelating site for metal-organic frameworks (MOFs), a trending area in materials science. This dual applicability addresses common search queries about multi-disciplinary chemical applications, making it relevant to diverse research communities. Computational modeling studies suggest that the compound’s 3D structural complexity may also benefit virtual screening pipelines, another high-interest topic in AI-driven drug discovery.

Quality control and analytical characterization of 2110223-40-8 typically employ HPLC-MS and NMR spectroscopy, with emphasis on chiral purity if applicable. These protocols align with regulatory standards for high-value intermediates, a frequent concern for manufacturers. The compound’s stability under physiological conditions is another active research area, particularly for oral bioavailability optimization—a recurring theme in pharmacokinetics discussions.

In summary, 2110223-40-8 and its corresponding ({6-azaspiro[3.4]octan-8-yl}methyl)(propan-2-yl)amine structure embody the intersection of innovative synthetic chemistry and applied life sciences. Its relevance to CNS drug development, sustainable synthesis, and materials engineering positions it as a compound of significant contemporary interest, addressing numerous high-impact research questions across scientific disciplines.